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Compound of Interest

N-(2-methoxy-5-
Compound Name: )
sulfamoylphenyl)acetamide

Cat. No.: B1274073

A comprehensive review of the available scientific literature reveals a significant lack of
published data for the specific compound N-(2-methoxy-5-sulfamoylphenyl)acetamide (CAS
Number: 85605-29-4). While this chemical is listed by several commercial suppliers, indicating
its synthesis is feasible, there is a notable absence of peer-reviewed research detailing its
synthesis, pharmacological properties, mechanism of action, or any associated experimental
data.

This technical guide, therefore, addresses the available information on structurally related
compounds to provide a contextual understanding for researchers, scientists, and drug
development professionals. The focus will be on a closely related isomer, N-{4-[(2-
methoxyphenyl)sulfamoyl]phenyl}acetamide, for which synthetic and structural data have been
published. Additionally, the broader biological activities of the sulfonamide class of compounds
will be discussed to offer potential insights.

Synthesis and Characterization of a Structural
Isomer: N-{4-[(2-
methoxyphenyl)sulfamoyl]phenyl}acetamide

A study by Khan et al. provides a detailed experimental protocol for the synthesis and
crystallographic analysis of N-{4-[(2-methoxyphenyl)sulfamoyl]phenyl}acetamide.[1] This
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compound is an isomer of the target molecule and can serve as a reference for potential
synthetic strategies.

Experimental Protocol: Synthesis of N-{4-[(2-
methoxyphenyl)sulfamoyl]phenyl}acetamide[1]

¢ Dissolution: 5 mmol of 2-methoxyaniline is dissolved in 20 ml of distilled water.
o Addition: 5 mmol of 4-acetamidobenzenesulfonyl chloride is added to the solution.

e Reaction: The mixture is stirred for 2—-3 hours. The pH is maintained between 8 and 10 using
a 3% sodium carbonate solution.

e Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

« Isolation: The resulting precipitate is filtered, washed with distilled water, and dried.

Purification: The crude product is recrystallized from methanol.

Below is a workflow diagram illustrating the synthesis process.
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Synthesis of N-{4-[(2-methoxyphenyl)sulfamoyl]phenyl}acetamide.

Crystallographic Data
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The crystal structure of N-{4-[(2-methoxyphenyl)sulfamoyl]phenyl}acetamide was determined
using single-crystal X-ray diffraction. The compound crystallizes in an orthorhombic system.
Key crystallographic data are summarized in the table below.[1]

Parameter Value
Molecular Formula C15H16N204S
Molecular Weight 320.37
Crystal System Orthorhombic
Space Group Pbca

a (A) 15.7277 (4)

b (A) 11.8351 (3)

c (A 16.5247 (4)
V (A9) 3075.89 (13)
z 8
Temperature (K) 296
Radiation Mo Ka
Dihedral Angle (rings) 62.67 (10)°

In the crystal structure, the molecule is twisted at the sulfur atom. The molecules form dimers
through intermolecular N—H---O hydrogen bonding.[1]

Potential Biological Activities of Sulfonamides

While no specific biological data exists for N-(2-methoxy-5-sulfamoylphenyl)acetamide, the
broader class of sulfonamides is known for a wide range of pharmacological activities. This
suggests potential areas of investigation for the title compound.

o Antibacterial and Antimicrobial Activity: Sulfonamides are a well-established class of
antibacterial agents.[1]
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e Enzyme Inhibition: They are known to act as inhibitors for various enzymes. For instance,
some synthetic N-[(substituted-sulfamoyl)phenyllacetamides have been identified as

moderate inhibitors of chymotrypsin.

o Antitumor Activity: Certain sulfonamide derivatives have been investigated for their ability to

inhibit tumor cell growth.[1]

The logical relationship for the development and investigation of such compounds is depicted

in the following diagram.
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Drug discovery workflow for sulfonamide derivatives.
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Conclusion

There is a clear gap in the scientific literature regarding N-(2-methoxy-5-
sulfamoylphenyl)acetamide. The information provided on its structural isomer, N-{4-[(2-
methoxyphenyl)sulfamoyl]phenyl}acetamide, offers a starting point for synthetic and structural
studies. The known biological activities of the sulfonamide class provide a rationale for
investigating the potential therapeutic applications of this under-researched compound. Further
studies are required to elucidate the chemical and biological properties of N-(2-methoxy-5-
sulfamoylphenyl)acetamide to determine its potential utility in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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